8/'/'-hydroxypactamycin
8/'/'-hydroxypactamycin
Brand Name:
Vulcanchem
CAS No.:
104820-97-5
VCID:
VC0025251
InChI:
InChI=1S/C28H38N4O9/c1-15-8-6-11-19(35)21(15)24(37)41-14-27(40)23(30-18-10-7-9-17(12-18)20(36)13-33)22(29)28(16(2)34,26(27,3)39)31-25(38)32(4)5/h6-12,16,22-23,30,33-35,39-40H,13-14,29H2,1-5H3,(H,31,38)/t16?,22-,23-,26-,27+,28-/m0/s1
SMILES:
CC1=C(C(=CC=C1)O)C(=O)OCC2(C(C(C(C2(C)O)(C(C)O)NC(=O)N(C)C)N)NC3=CC=CC(=C3)C(=O)CO)O
Molecular Formula:
C28H38N4O9
Molecular Weight:
574.6 g/mol
8/'/'-hydroxypactamycin
CAS No.: 104820-97-5
Main Products
VCID: VC0025251
Molecular Formula: C28H38N4O9
Molecular Weight: 574.6 g/mol
| CAS No. | 104820-97-5 |
|---|---|
| Product Name | 8/'/'-hydroxypactamycin |
| Molecular Formula | C28H38N4O9 |
| Molecular Weight | 574.6 g/mol |
| IUPAC Name | [(1S,2R,3R,4S,5S)-4-amino-3-(dimethylcarbamoylamino)-1,2-dihydroxy-5-[3-(2-hydroxyacetyl)anilino]-3-(1-hydroxyethyl)-2-methylcyclopentyl]methyl 2-hydroxy-6-methylbenzoate |
| Standard InChI | InChI=1S/C28H38N4O9/c1-15-8-6-11-19(35)21(15)24(37)41-14-27(40)23(30-18-10-7-9-17(12-18)20(36)13-33)22(29)28(16(2)34,26(27,3)39)31-25(38)32(4)5/h6-12,16,22-23,30,33-35,39-40H,13-14,29H2,1-5H3,(H,31,38)/t16?,22-,23-,26-,27+,28-/m0/s1 |
| Standard InChIKey | REZOEBXINKYJRQ-HTTUFWJVSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)O)C(=O)OC[C@]2([C@H]([C@@H]([C@]([C@@]2(C)O)(C(C)O)NC(=O)N(C)C)N)NC3=CC=CC(=C3)C(=O)CO)O |
| SMILES | CC1=C(C(=CC=C1)O)C(=O)OCC2(C(C(C(C2(C)O)(C(C)O)NC(=O)N(C)C)N)NC3=CC=CC(=C3)C(=O)CO)O |
| Canonical SMILES | CC1=C(C(=CC=C1)O)C(=O)OCC2(C(C(C(C2(C)O)(C(C)O)NC(=O)N(C)C)N)NC3=CC=CC(=C3)C(=O)CO)O |
| Synonyms | 8''-hydroxypactamycin PD 118309 PD-118,309 |
| PubChem Compound | 128681 |
| Last Modified | Nov 11 2021 |
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